Cas no 2694734-40-0 (3-iodopyrazolo1,5-apyrimidine-7-carboxylic acid)

• Product Name: 3-iodopyrazolo1,5-apyrimidine-7-carboxylic acid
• CAS No: 2694734-40-0
• MF: C₇H₄IN₃O₂
• MW: 289.030033111572
• MDL: MFCD34475567
• CID: 5361127
• PubChem ID: 165951248
• Update Time: 2025-09-28

3-iodopyrazolo1,5-apyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-iodopyrazolo[1,5-a]pyrimidine-7-carboxylic acid
• 3-iodopyrazolo1,5-apyrimidine-7-carboxylic acid

• MDL： MFCD34475567
• Inchi： 1S/C7H4IN3O2/c8-4-3-10-11-5(7(12)13)1-2-9-6(4)11/h1-3H,(H,12,13)
• InChI Key： NGGCCQMXKSYZKT-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC2=C(I)C=NN12)(=O)O

Additional information on 3-iodopyrazolo1,5-apyrimidine-7-carboxylic acid

Introduction to 3-iodopyrazolo1,5-apyrimidine-7-carboxylic acid (CAS No. 2694734-40-0)

3-iodopyrazolo1,5-apyrimidine-7-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2694734-40-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrazoloapyrimidines, a scaffold that has been extensively explored for its potential biological activities. The presence of an iodine atom at the 3-position and a carboxylic acid functional group at the 7-position introduces unique reactivity and binding properties, making it a valuable scaffold for drug discovery and development.

The structural motif of 3-iodopyrazolo1,5-apyrimidine-7-carboxylic acid combines two nitrogen-containing heterocycles, specifically pyrazole and pyrimidine, which are known for their broad spectrum of biological interactions. This dual heterocyclic system often enhances binding affinity and selectivity towards target proteins, making it an attractive scaffold for designing small-molecule inhibitors. The iodine substituent further enhances its utility in medicinal chemistry due to its ability to participate in various chemical transformations, including cross-coupling reactions, which are pivotal in constructing more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious diseases. The pyrazoloapyrimidine scaffold has been particularly studied for its potential as kinase inhibitors, given the high prevalence of kinases in disease pathways. Specifically, derivatives of 3-iodopyrazolo1,5-apyrimidine-7-carboxylic acid have shown promise in inhibiting aberrantly activated kinases that contribute to tumorigenesis and metastasis. For instance, studies have demonstrated that certain analogs of this compound exhibit potent activity against tyrosine kinases, which are critical in signal transduction pathways involved in cell proliferation and survival.

The carboxylic acid group at the 7-position of 3-iodopyrazolo1,5-apyrimidine-7-carboxylic acid provides a site for further functionalization, allowing chemists to tailor the compound’s properties for specific biological targets. This versatility has led to the development of libraries of derivatives that have been screened for their pharmacological activity. Notably, some derivatives have shown inhibitory effects on enzymes involved in metabolic pathways relevant to diabetes and obesity. The ability to modify this scaffold while retaining its core biological activity makes it a valuable tool for structure-activity relationship (SAR) studies.

Advances in computational chemistry and high-throughput screening have accelerated the discovery process for compounds like 3-iodopyrazolo1,5-apyrimidine-7-carboxylic acid. Molecular docking studies have been instrumental in predicting binding modes and affinities of this compound with various protein targets. These computational approaches have guided experimental efforts by identifying key interactions that can be optimized to improve drug efficacy. Additionally, virtual screening techniques have enabled the rapid identification of lead compounds from large chemical libraries, reducing the time and cost associated with traditional drug discovery methods.

The iodine atom in 3-iodopyrazolo1,5-apyrimidine-7-carboxylic acid plays a crucial role in its reactivity and potential applications. Iodinated pyrazoloapyrimidines can undergo palladium-catalyzed cross-coupling reactions with a wide range of substrates, including aryl halides and alkynes. This reactivity has been exploited to construct more complex molecules with enhanced biological activity. For example, Suzuki-Miyaura coupling reactions have been used to introduce diverse aryl groups onto the pyrazoloapyrimidine core, leading to derivatives with improved pharmacokinetic profiles.

In clinical research settings, 3-iodopyrazolo1,5-apyrimidine-7-carboxylic acid derivatives continue to be evaluated for their therapeutic potential. Preclinical studies have shown that certain analogs exhibit significant anti-proliferative effects on cancer cell lines by inhibiting key signaling pathways involved in tumor growth. These findings have prompted further investigation into their suitability for clinical trials. Moreover, the compound’s ability to modulate enzyme activity has also raised interest in its potential use as an anti-inflammatory agent. Inflammatory processes are implicated in numerous chronic diseases, making this area a rich field for therapeutic intervention.

The synthesis of 3-iodopyrazolo1,5-apyrimidine-7-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic steps include condensation reactions between pyrazole and amidine derivatives to form the pyrazolo[1,5-a]pyrimidine core. Subsequent iodination at the 3-position is typically achieved using iodinating agents such as N-Iodosuccinimide (NIS). The introduction of the carboxylic acid group at the 7-position is often accomplished through hydrolysis or oxidation reactions depending on the synthetic route employed.

The development of novel synthetic methodologies has been instrumental in improving access to complex heterocyclic compounds like 3-iodopyrazolo1,5-a-pyrimidine,7-carboxylic acid (CAS No.,2694734–40–0). Transition-metal-catalyzed reactions have emerged as powerful tools for constructing carbon-nitrogen bonds efficiently and selectively. For instance, palladium-catalyzed C-H activation reactions allow for direct functionalization of unactivated carbon-hydrogen bonds within the pyrazoloapyrimidine framework without requiring pre-functionalized starting materials.

The pharmacokinetic properties of 3-Iodopyrazolol,5-a-pyrimidin,e-carboxylic acid derivatives are critical factors determining their clinical efficacy and safety profiles .Oral bioavailability is particularly important for drugs intended for systemic therapy ,and optimizing solubility ,metabolic stability ,and permeability are key considerations during drug design .Advanced techniques such as biopharmaceutics drug disposition classification system (bpdcs) can help predict how these compounds will behave once administered orally or topically .

Conclusion

Despite ongoing challenges ,the continued exploration of scaffolds like 3-Iodopyrazolol,5-a-pyrimidin,e-carboxylic acid(cas no.,2694734–40–0) holds great promise for discovering novel therapeutics across multiple disease areas .With advances inchemical synthesis ,computational modeling ,and preclinical evaluation ,this classof compounds remains at forefrontof medicinal chemistry research .Future studies should focus on expanding synthetic methodologies ,conducting more extensive pharmacological evaluations ,and exploring combination therapies that leverage synergistic effects between different molecular targets .By doing so ,we can harness full potentialof 3-Iodopyrazolol,5-a-pyrimidin,e-carboxylic acid(cas no.,2694734–40–0)and related derivatives toimprove human health outcomes worldwide .